
Einecs 305-302-9
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Overview
Description
Einecs 305-302-9, also known by its CAS number 94406-06-1, is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 .
Chemical Reactions Analysis
Einecs 305-302-9 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions are typically specific to the functional groups present in the compound. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
Einecs 305-302-9 has several scientific research applications across different fields:
Chemistry: It is used in various chemical synthesis processes.
Biology: It may be used in biological studies to understand its effects on different biological systems.
Industry: Used in the production of various industrial chemicals.
Comparison with Similar Compounds
Einecs 305-302-9 can be compared with other similar compounds listed in the EINECS inventory. Some similar compounds include:
- 3,7-dihydro-1,3,7-trimethyl-1H-purine-2,6-dione
- 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
These compounds share similar chemical structures and properties but may have different applications and mechanisms of action.
Q & A
Basic Research Questions
Q. How can researchers design reproducible experiments for studying Einecs 305-302-9?
- Methodological Answer :
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Define Objectives : Clearly articulate hypotheses or research questions, ensuring alignment with gaps identified in literature reviews .
教你如何撰写文献综述,学习权威人士的思路。03:02 -
Detailed Protocols : Follow guidelines from academic journals (e.g., Beilstein Journal of Organic Chemistry) to document experimental procedures, including equipment specifications (vendor, model), reagent purity, and environmental conditions (e.g., temperature, pH) .
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Replication Standards : Specify the number of experimental replicates and statistical methods (e.g., ANOVA, t-tests) to ensure reproducibility .
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Validation : Include controls and reference materials to validate results, especially for novel synthesis or characterization methods .
Q. What strategies are effective for conducting a literature review on this compound?
- Methodological Answer :
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Comprehensive Search : Use academic databases (e.g., Google Scholar, Scopus) with Boolean operators (e.g., "this compound AND toxicity") to identify peer-reviewed articles .
使用Google Scholar进行搜索02:39 -
Critical Evaluation : Assess sources for reliability by prioritizing high-impact journals and avoiding non-peer-reviewed platforms (e.g., ) .
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Synthesis Frameworks : Organize findings thematically (e.g., synthesis methods, applications) and highlight contradictions or unresolved debates .
Q. How should researchers collect and manage primary data for this compound studies?
- Methodological Answer :
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Data Instruments : Design structured questionnaires or lab notebooks to record raw data (e.g., spectral data, chromatograms) with timestamps and operator IDs .
顶级期刊编辑手把手带你发论文之二问卷调查数据报告怎么写01:09 -
Ethical Compliance : Adhere to data management plans (DMPs) for secure storage, metadata tagging, and compliance with institutional ethics guidelines .
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Standardization : Use SI units and predefined formats (e.g., .csv for numerical data) to facilitate cross-study comparisons .
Advanced Research Questions
Q. How can contradictory data in existing studies on this compound be resolved?
- Methodological Answer :
- Root-Cause Analysis : Compare experimental variables (e.g., solvent polarity, catalyst loading) across studies to identify sources of divergence .
- Meta-Analysis : Apply statistical tools (e.g., random-effects models) to aggregate data and quantify heterogeneity .
- Collaborative Verification : Reproduce disputed experiments in independent labs and publish detailed protocols to resolve inconsistencies .
Q. What advanced techniques optimize the characterization of this compound?
- Methodological Answer :
- Multimodal Analysis : Combine spectroscopic (NMR, FTIR), chromatographic (HPLC), and computational (DFT) methods to cross-validate structural and functional properties .
- Sensitivity Testing : Evaluate detection limits of analytical instruments (e.g., ppm for mass spectrometry) and calibrate using certified reference materials .
- Machine Learning : Train algorithms to predict physicochemical properties (e.g., solubility) from historical datasets .
Q. How can researchers integrate multidisciplinary approaches for studying this compound?
- Methodological Answer :
- Collaborative Frameworks : Establish partnerships with experts in computational chemistry, toxicology, and materials science to design hybrid methodologies .
- Unified Data Repositories : Use platforms like Zenodo or Figshare to share datasets, enabling cross-disciplinary data mining and meta-analyses .
- Ethnographic Insights : Apply qualitative methods (e.g., interviews with synthetic chemists) to contextualize experimental challenges and innovation pathways .
Properties
CAS No. |
94406-06-1 |
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Molecular Formula |
C23H24N4O9 |
Molecular Weight |
500.5 g/mol |
IUPAC Name |
2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol;1,3,7-trimethylpurine-2,6-dione |
InChI |
InChI=1S/C15H14O7.C8H10N4O2/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h1-5,13-21H;4H,1-3H3 |
InChI Key |
OGUZKYNNZWHJGS-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C1=CC(=C(C=C1C2C(C(C3=C(C=C(C=C3O2)O)O)O)O)O)O |
Origin of Product |
United States |
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